5-Bromo-3-fluoro-2-(oxiran-2-ylmethoxy)phenyl acetate

• Molecular Formula: C11H10BrFO4
• Molecular Weight: 305.10 g/mol
• IUPAC Name: [5-bromo-3-fluoro-2-(oxiran-2-ylmethoxy)phenyl] acetate
• InChI: InChI=1S/C11H10BrFO4/c1-6(14)17-10-3-7(12)2-9(13)11(10)16-5-8-4-15-8/h2-3,8H,4-5H2,1H3
• InChI Key: OGZNFRWLUMFESE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C(=CC(=C1)Br)F)OCC2CO2

Description

5-Bromo-3-fluoro-2-(oxiran-2-ylmethoxy)phenyl acetate is a useful research compound. Its molecular formula is C11H10BrFO4 and its molecular weight is 305.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-[5-bromo-3-fluoro-2-(oxiran-2-ylmethoxy)phenyl]ethanone (1.3 g, 4.5 mmol) and m-CPBA (4.0 g, 18 mmol) in DCM (25 ml) was heated at reflux. After 22 h more m-CPBA (2.7 g, 12 mmol) was added and the mixture was heated at reflux for another 22 h and then brought to ambient temperature. The solid was filtered off and rinsed. The resulting filtrate was washed with sodium bicarbonate (saturated), brine and further dried (Na2SO4) and evaporated to dryness to give the crude title compound (2.6 g). MS m/z (rel. intensity, 70 eV) 305 (M+, 5), 304 (M+, 6), 263 (97), 262 (bp), 206 (49), 57 (65).